3-methyl-7-phenyl-2-thioxo-1,2,3,5-tetrahydro-4H-pyrrolo[3,2-d]pyrimidin-4-one

• IUPAC Name: 3-methyl-7-phenyl-2-sulfanylidene-1,5-dihydropyrrolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C13H11N3OS/c1-16-12(17)11-10(15-13(16)18)9(7-14-11)8-5-3-2-4-6-8/h2-7,14H,1H3,(H,15,18)
• InChI Key: IGKFCUZDDXVGEQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C(=CN2)C3=CC=CC=C3)NC1=S
• Molecular Formula: C13H11N3OS
• Molecular Weight: 257.31 g/mol
• CAS No.: 1019137-71-3

Description

“3-methyl-7-phenyl-2-thioxo-1,2,3,5-tetrahydro-4H-pyrrolo[3,2-d]pyrimidin-4-one” is a chemical compound that belongs to the class of pyrimidines. Pyrimidines are heterocyclic compounds that have a wide range of chemical and biological properties.

Synthesis Analysis

This compound can be synthesized via the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Scientific Research Applications

Synthesis and Antitumor Activity

• Compounds related to "3-methyl-7-phenyl-2-thioxo-1,2,3,5-tetrahydro-4H-pyrrolo[3,2-d]pyrimidin-4-one" have been synthesized and evaluated for antitumor activities. Notably, derivatives have shown potent anticancer activity against several human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma, with some compounds displaying activity comparable to that of doxorubicin (Hafez & El-Gazzar, 2017).

Microwave-Assisted Synthesis and Antimicrobial Activity

• A study explored the microwave-assisted synthesis of new methyl-7-amino-4-oxo-5-phenyl-2-thioxo-2,3,4,5-tetrahydro-1H-pyrano[2,3-d]pyrimidine-6-carboxylates, showcasing good in vitro antimicrobial and antifungal activities against various strains. This synthesis method highlights the compound's potential application in developing new antimicrobial agents (Bhat, Shalla, & Dongre, 2015).

Dual Inhibitors of Enzymes for Antitumor Agents

• Derivatives have been designed as dual inhibitors of dihydrofolate reductase (DHFR) and thymidylate synthase (TS), demonstrating significant antitumor properties. Such compounds underscore the therapeutic potential of these derivatives in cancer treatment, with one study particularly highlighting the synthesis and evaluation of these inhibitors as promising antitumor agents (Gangjee et al., 2005).

Antimicrobial and Antioxidant Properties

• Further research on these derivatives has shown promising antimicrobial and antioxidant activities. New synthetic routes and evaluations of their biological activities reveal the versatility and potential application of these compounds in addressing microbial infections and oxidative stress (Litvinchuk et al., 2021).